Cas no 153967-93-2 (5-Isobenzofurancarbonylchloride, 1,3-dihydro-)
153967-93-2 structure
Product Name:5-Isobenzofurancarbonylchloride, 1,3-dihydro-
CAS No:153967-93-2
MF:C9H7ClO2
MW:182.60368180275
CID:106407
PubChem ID:45081521
Update Time:2025-04-18
5-Isobenzofurancarbonylchloride, 1,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isobenzofurancarbonylchloride, 1,3-dihydro-
- 1,3-dihydro-2-benzofuran-5-carbonyl chloride
- 5-Isobenzofurancarbonyl chloride, 1,3-dihydro- (9CI)
- 1,3-Dihydroisobenzofuran-5-carbonyl chloride
- 153967-93-2
- DTXSID60664662
- SCHEMBL2117814
- AKOS013054566
-
- Inchi： 1S/C9H7ClO2/c10-9(11)6-1-2-7-4-12-5-8(7)3-6/h1-3H,4-5H2
- InChI Key： WRKOBMBGBKOFLQ-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC2COCC=2C=1)=O
Computed Properties
- Exact Mass: 182.01351
- Monoisotopic Mass: 182.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
5-Isobenzofurancarbonylchloride, 1,3-dihydro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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